Cas no 2225177-05-7 (2-(4-tert-Butylphenyl)pyridine-4-boronic acid)

• Product Name: 2-(4-tert-Butylphenyl)pyridine-4-boronic acid
• CAS No: 2225177-05-7
• MF: C₁₅H₁₈BNO₂
• MW: 255.12
• CID: 5144708
• PubChem ID: 133555386
• Update Time: 2025-10-22

2-(4-tert-Butylphenyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-Butylphenyl)pyridine-4-boronic acid
• 2225177-05-7
• (2-(4-(tert-Butyl)phenyl)pyridin-4-yl)boronic acid

• Inchi： 1S/C15H18BNO2/c1-15(2,3)12-6-4-11(5-7-12)14-10-13(16(18)19)8-9-17-14/h4-10,18-19H,1-3H3
• InChI Key： UCFRZZRMTUUHSL-UHFFFAOYSA-N
• SMILES： B(C1C=CN=C(C2=CC=C(C(C)(C)C)C=C2)C=1)(O)O

Computed Properties

• Exact Mass: 255.1430590g/mol
• Monoisotopic Mass: 255.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-(4-tert-Butylphenyl)pyridine-4-boronic acid

Comprehensive Overview of 2-(4-tert-Butylphenyl)pyridine-4-boronic acid (CAS No. 2225177-05-7)

2-(4-tert-Butylphenyl)pyridine-4-boronic acid (CAS No. 2225177-05-7) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its pyridine and tert-butylphenyl moieties, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. Its unique structure enables the formation of carbon-carbon bonds, making it indispensable in the development of drug candidates, OLED materials, and advanced polymers.

The growing interest in 2-(4-tert-Butylphenyl)pyridine-4-boronic acid is driven by its applications in targeted drug delivery systems and catalysis, aligning with trending searches like "boronic acid in medicinal chemistry" and "pyridine derivatives for optoelectronics." Its boronic acid group facilitates interactions with diols and other functional groups, a property leveraged in sensor development and bioconjugation. Researchers also explore its role in metal-organic frameworks (MOFs), a hot topic in sustainable chemistry and gas storage applications.

From a synthetic perspective, CAS No. 2225177-05-7 is prized for its stability and reactivity under mild conditions. Recent publications highlight its use in constructing heterocyclic compounds, addressing common search queries such as "efficient synthesis of pyridine-boronic acids." The tert-butyl substituent enhances solubility in organic solvents, simplifying purification processes—a practical advantage for industrial-scale production. This aligns with the demand for "scalable boronic acid synthesis" in online forums.

Environmental and regulatory considerations further elevate the relevance of 2-(4-tert-Butylphenyl)pyridine-4-boronic acid. As industries shift toward green chemistry, its low toxicity profile and biodegradability potential are frequently discussed in searches like "eco-friendly boronic acid reagents." Innovations in flow chemistry and microwave-assisted synthesis have also optimized its production, reducing waste and energy consumption—key concerns for modern researchers.

In material science, this compound contributes to cutting-edge developments in flexible electronics and photovoltaic cells, topics dominating academic and commercial searches. Its incorporation into π-conjugated systems improves charge transport properties, making it valuable for organic semiconductors. Such applications resonate with queries like "boronic acids in energy storage," reflecting broader societal interest in renewable technologies.

Quality control and analytical methods for CAS No. 2225177-05-7 are another focal point. Advanced techniques like HPLC-MS and NMR spectroscopy ensure purity, a recurring theme in user searches such as "characterization of boronic acid derivatives." Suppliers increasingly provide detailed certificates of analysis (CoA), catering to the pharmaceutical industry's stringent standards—a trend mirrored in search engine data.

In summary, 2-(4-tert-Butylphenyl)pyridine-4-boronic acid exemplifies the intersection of innovation and utility. Its multifaceted roles in drug discovery, sustainable materials, and catalysis address pressing scientific and industrial challenges. By integrating SEO-driven keywords like "high-purity pyridine boronic acid" and "applications of tert-butylphenyl compounds," this overview bridges technical expertise with user intent, enhancing accessibility for diverse audiences.